Cas no 119-19-7 (7-Anilino-1-naphthol-3-sulfonic Acid)

7-Anilino-1-naphthol-3-sulfonic Acid is a sulfonated aromatic compound primarily used as an intermediate in the synthesis of dyes and pigments. Its structure features both hydroxyl and sulfonic acid functional groups, enhancing solubility in aqueous media and reactivity in coupling reactions. The anilino group contributes to its utility in forming azo dyes, where it acts as a diazo component or coupling agent. This compound is valued for its ability to produce stable, vibrant colorants with good lightfastness. Its high purity and consistent performance make it suitable for industrial applications in textile, ink, and specialty chemical manufacturing. Proper handling is required due to its potential sensitivity to light and moisture.
7-Anilino-1-naphthol-3-sulfonic Acid structure
119-19-7 structure
Product Name:7-Anilino-1-naphthol-3-sulfonic Acid
CAS No:119-19-7
MF:C16H13NO4S
MW:315.343723058701
MDL:MFCD00021509
CID:35901
PubChem ID:87574390
Update Time:2025-05-20

7-Anilino-1-naphthol-3-sulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 7-Anilino-1-naphthol-3-sulfonic acid
    • 6-Anilino-4-hydroxynaphthalene-2-sulfonic acid
    • 4-Hydroxy-6-(phenylamino)-2-naphthalenesulfonic Acid
    • Phenyl γ-Acid
    • N-Phenyl-γ-acid
    • PHENYL GAMMA-ACID
    • N-Phenyl Gamma Acid
    • 7-Anilino-3-sulfo-1-naphthol
    • 2-ANILINO-8-NAPHTHOL-6-SULFONIC ACID
    • 2-Phenylamino-8-Naphthol-6-Sulfonic Acid
    • 2-Phenylamine-8-naphthol-6-sulfonic acid
    • N-Phenyl-8-hydroxy-6-sulfo-2-naphthylamine
    • N-PHENYL-2-AMINO-8-NAPHTHOL-6-SULFONIC ACID
    • 4-hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid
    • 6-anilino-4-hydroxy-2-naphthalenesulfonic acid
    • MLS002638059
    • 6-Anilino-4-hydroxynaphthalene-2-sulphonic acid
    • Gamma acid, N-phenyl-
    • 2-Naphthalenesulfonic acid, 6-anilino-4-hydroxy-
    • 2-Naphthalenesulfonic acid, 4-hydroxy-6-(phenylamino)-
    • NSC8660
    • N-Phenylgamma acid
    • 7-Anilino-1-naphthol-3-sulfonicAcid
    • CBDivE_001845
    • NSC-8660
    • BDBM50328746
    • N7X5HXL2JG
    • CBChromo1_000073
    • BS-23448
    • NS00023840
    • W-108525
    • D91906
    • 2-Anilino-8-hydroxy-6-naphthalenesulfonic acid
    • cid_67062
    • P0137
    • AC-14008
    • SMR000069020
    • AB00074270-01
    • HMS3084M21
    • 119-19-7
    • NSC 8660
    • SR-01000196555
    • CHEMBL1271266
    • FT-0621354
    • AKOS005443024
    • NSC37154
    • NSC-37154
    • SCHEMBL590150
    • CS-0442133
    • 2-Aniline-8-hydroxy-6-naphthalene sulfonic acid
    • SR-01000196555-1
    • 4-hydroxy-6-(phenylamino)naphthalene-2-sulfonate
    • 2-(Phenylamino)-8-hydroxynaphthalene-6-sulfonic acid
    • EINECS 204-305-1
    • MFCD00021509
    • NSC 37154
    • DTXSID20152277
    • STK366700
    • QEAYLNJEDDOYNQ-UHFFFAOYSA-N
    • DTXCID0074768
    • 204-305-1
    • 7-Anilino-1-naphthol-3-sulfonic Acid
    • MDL: MFCD00021509
    • Inchi: 1S/C16H13NO4S/c18-16-10-14(22(19,20)21)8-11-6-7-13(9-15(11)16)17-12-4-2-1-3-5-12/h1-10,17-18H,(H,19,20,21)
    • InChI Key: QEAYLNJEDDOYNQ-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C2=CC(=CC=C2C=1)NC1C=CC=CC=1)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 315.05700
  • Monoisotopic Mass: 315.056529
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 95

Experimental Properties

  • Density: 1.495
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.734
  • PSA: 95.01000
  • LogP: 4.68950

7-Anilino-1-naphthol-3-sulfonic Acid Security Information

7-Anilino-1-naphthol-3-sulfonic Acid Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

7-Anilino-1-naphthol-3-sulfonic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151528-1g
7-Anilino-1-naphthol-3-sulfonic Acid
119-19-7 >95.0%(HPLC)(N)
1g
¥135.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151528-25G
7-Anilino-1-naphthol-3-sulfonic Acid
119-19-7 >95.0%(HPLC)(N)
25g
¥1308.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A151528-5G
7-Anilino-1-naphthol-3-sulfonic Acid
119-19-7 >95.0%(HPLC)(N)
5g
¥351.90 2023-09-04
Alichem
A219005838-25g
4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid
119-19-7 95%
25g
$998.00 2023-09-04
TRC
A672508-50mg
7-Anilino-1-naphthol-3-sulfonic Acid
119-19-7
50mg
$ 50.00 2022-06-07
TRC
A672508-100mg
7-Anilino-1-naphthol-3-sulfonic Acid
119-19-7
100mg
$ 65.00 2022-06-07
TRC
A672508-500mg
7-Anilino-1-naphthol-3-sulfonic Acid
119-19-7
500mg
$ 80.00 2022-06-07
Chemenu
CM140657-25g
4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid
119-19-7 95%
25g
$393 2021-08-05
Chemenu
CM140657-25g
4-Hydroxy-6-(phenylamino)naphthalene-2-sulfonic acid
119-19-7 95%
25g
$393 2023-11-23
abcr
AB144125-5 g
7-Anilino-1-naphthol-3-sulfonic acid; .
119-19-7
5 g
€271.50 2023-07-20

7-Anilino-1-naphthol-3-sulfonic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:119-19-7)7-Anilino-1-naphthol-3-sulfonic Acid
Order Number:A804219
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:42
Price ($):158.0
Email:sales@amadischem.com

Additional information on 7-Anilino-1-naphthol-3-sulfonic Acid

7-Anilino-1-naphthol-3-sulfonic Acid (CAS 119-19-7): Properties, Applications, and Market Insights

7-Anilino-1-naphthol-3-sulfonic acid (CAS 119-19-7) is a specialized organic compound widely used in the dye and pigment industry. This sulfonated naphthol derivative is known for its unique chemical properties, making it valuable in various industrial and research applications. The compound's molecular formula is C16H13NO4S, and it features both an anilino group and a sulfonic acid moiety, which contribute to its solubility and reactivity.

The sulfonic acid derivative structure of 7-anilino-1-naphthol-3-sulfonic acid makes it particularly useful as an intermediate in the synthesis of azo dyes. Its ability to form stable diazo compounds has led to its widespread adoption in textile dyeing processes. Recent trends in sustainable dye technologies have increased interest in this compound, as researchers explore eco-friendly alternatives to traditional dye synthesis methods.

In analytical chemistry, CAS 119-19-7 serves as a chromogenic reagent for metal ion detection. The compound's distinct color change properties when complexed with specific metals make it valuable in environmental monitoring and industrial quality control applications. With growing concerns about water pollution, this application has gained significant attention from environmental scientists.

The pharmaceutical industry has shown interest in 7-anilino-1-naphthol sulfonic acid derivatives for potential biological activities. While not currently used as an active pharmaceutical ingredient, its structural features make it a candidate for further medicinal chemistry research. The compound's solubility characteristics are particularly noteworthy for drug formulation studies.

Manufacturers of 7-anilino-1-naphthol-3-sulfonic acid have reported increased demand in recent years, driven by the growth of specialty chemical markets in Asia. The compound's production typically involves sulfonation of appropriate naphthol precursors followed by selective amination. Quality control measures focus on purity levels, which typically exceed 98% for industrial-grade material.

From a safety perspective, proper handling procedures should be followed when working with CAS 119-19-7, including the use of personal protective equipment. The compound is stable under normal conditions but may decompose at elevated temperatures. Storage recommendations include keeping the material in a cool, dry place away from strong oxidizers.

Recent patent literature reveals innovative applications of 7-anilino-1-naphthol-3-sulfonic acid in advanced materials science. Researchers have explored its use in conductive polymers and as a component in sensor technologies. These developments align with current market trends toward smart materials and IoT-enabled devices.

The global market for naphthol sulfonic acid derivatives is projected to grow steadily, with 7-anilino-1-naphthol-3-sulfonic acid maintaining its position as a key intermediate. Pricing trends show moderate fluctuations based on raw material availability and regional demand patterns. Major producers continue to optimize synthesis routes to improve yield and reduce environmental impact.

Analytical methods for CAS 119-19-7 typically involve HPLC or spectrophotometric techniques. The compound's distinct UV-visible absorption spectrum facilitates its identification and quantification in complex mixtures. These analytical capabilities are crucial for quality assurance in industrial applications.

Future research directions for 7-anilino-1-naphthol-3-sulfonic acid may explore its potential in renewable energy applications, particularly in dye-sensitized solar cells. The compound's light-absorbing properties and molecular structure make it an interesting candidate for photovoltaic research, aligning with global sustainability initiatives.

For researchers and industrial users seeking high purity 7-anilino-1-naphthol-3-sulfonic acid, several specialty chemical suppliers offer the compound in various quantities. Technical specifications typically include information about solubility, melting point, and spectral characteristics to ensure proper application in specific processes.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:119-19-7)7-Anilino-1-naphthol-3-sulfonic Acid
A804219
Purity:99%
Quantity:25g
Price ($):158.0
Email